4-Methoxy-2-methylbenzamide

• IUPAC Name: 4-methoxy-2-methylbenzamide
• InChI: InChI=1S/C9H11NO2/c1-6-5-7(12-2)3-4-8(6)9(10)11/h3-5H,1-2H3,(H2,10,11)
• InChI Key: XBMRTZXRXPAQKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C(=O)N
• Molecular Formula: C9H11NO2
• DSSTOX Substance ID: DTXSID801310597
• Molecular Weight: 165.19 g/mol
• CAS No.: 139583-91-8

Description

4-Methoxy-2-methylbenzamide, also known as N-(4-methoxy-2-methylphenyl)acetamide, is a chemical compound that has been used in various scientific research applications. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied.

Scientific Research Applications

1. Sigma-2 Receptor Probe Development

4-Methoxy-2-methylbenzamide derivatives have been utilized in the development of sigma-2 receptor probes. For instance, Xu et al. (2005) synthesized a conformationally flexible benzamide analogue, radiolabeled with tritium, which exhibited high affinity for sigma-2 receptors in vitro. This compound, [3H]RHM-1, demonstrated a dissociation constant significantly higher than its analogues, indicating its potential as a useful ligand for studying sigma-2 receptors in vitro (Xu et al., 2005).

2. Directed Metalation in Organic Synthesis

This compound and its derivatives have applications in directed metalation and organic synthesis. Reitz and Massey (1990) demonstrated that N-tert-butyl-N-methyl-2-methoxybenzamide undergoes directed metalation, leading to the synthesis of complex organic compounds like lunularic acid with high yields (Reitz & Massey, 1990).

3. Photochemical Synthesis of Heterocyclic Compounds

The compound has been used in the synthesis of narwedine-type enones through photochemical cyclization. Kametani et al. (1972) conducted a study involving the irradiation of methoxybenzamide derivatives, leading to the successful synthesis of these enones, which are important in the study of heterocyclic compounds (Kametani et al., 1972).

4. Research in Chromatography

This compound derivatives are also valuable in chromatography research. Lehtonen (1983) investigated the reversed-phase liquid chromatographic retention of various N-ethylbenzamides, including those substituted with methoxy groups, providing insights into quantitative structure–retention relationships (Lehtonen, 1983).

5. Study of Benzamide Drug Conformation

The compound has relevance in studying the conformational properties of benzamide drugs. For example, van de Waterbeemd and Testa (1983) conducted theoretical conformational analyses of methoxybenzamide derivatives to understand the active conformers of substituted benzamide drugs (van de Waterbeemd & Testa, 1983).

6. Radiopharmaceutical Development

Mertens et al. (1994) explored the synthesis of radioiodinated ligands for serotonin-5HT2-receptors, which included derivatives of this compound. These compounds showed promise as tracers for γ-emission tomography, highlighting their potential in radiopharmaceutical applications (Mertens et al., 1994).

7. Study of Substituent Interactions in Benzene Ring

Verevkin et al. (2016) conducted a study on the structural properties and interactions of substituents in benzene rings, including those of substituted benzamides. This research aids in understanding the thermochemical behavior of such compounds (Verevkin, Emel’yanenko, & Nagrimanov, 2016).

Safety and Hazards

4-Methoxy-2-methylbenzamide may be harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid breathing vapours, mist, or gas, and to use personal protective equipment as required.

Future Directions

The future directions of research on 4-Methoxy-2-methylbenzamide and similar compounds could involve further investigations into their synthesis, characterization, and potential applications in various fields. For example, they could be used in drug discovery, or in the development of new materials.